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Compound of Interest

Compound Name: 17-AEP-GA

Cat. No.: B15608851 Get Quote

Technical Support Center: 17-AEP-GA
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to address common issues encountered during experiments with 17-
AEP-GA.

Understanding 17-AEP-GA and Its Mechanism of
Action
17-AEP-GA, or 17-[2-(Pyrrolidin-1-yl)ethyl]amino-17-demethoxygeldanamycin, is a water-

soluble analog of the HSP90 inhibitor 17-AAG (17-allylamino-17-demethoxygeldanamycin).[1]

Heat shock protein 90 (HSP90) is a molecular chaperone crucial for the stability and function of

numerous client proteins, many of which are involved in cancer cell growth, proliferation, and

survival. By inhibiting HSP90, 17-AEP-GA leads to the degradation of these client proteins,

thereby disrupting key oncogenic signaling pathways.

The primary signaling pathways affected by HSP90 inhibition are the PI3K/Akt/mTOR and

MAPK/ERK pathways. These pathways are central to regulating cell cycle progression,

apoptosis, and angiogenesis.

The PI3K/Akt/mTOR Signaling Pathway
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The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that plays a key role in

cell survival and proliferation. Many components of this pathway are client proteins of HSP90.

Inhibition of HSP90 by 17-AEP-GA disrupts the stability of key proteins like Akt, leading to the

downregulation of the entire pathway.
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Click to download full resolution via product page

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of 17-AEP-GA on HSP90.

The MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is another crucial signaling cascade that regulates cell growth,

differentiation, and survival. Key components of this pathway, such as Raf and MEK, are also

client proteins of HSP90. 17-AEP-GA-mediated inhibition of HSP90 can, therefore, lead to the

destabilization of these kinases and subsequent pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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